Cas no 1042776-21-5 (4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]-3-methoxybenzaldehyde)

• Product Name: 4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]-3-methoxybenzaldehyde
• CAS No: 1042776-21-5
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 5166416
• Update Time: 2026-03-04

4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]-3-methoxybenzaldehyde
• Benzaldehyde, 4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]-3-methoxy-

• Inchi： 1S/C13H14N2O4/c1-3-12-14-13(19-15-12)8-18-10-5-4-9(7-16)6-11(10)17-2/h4-7H,3,8H2,1-2H3
• InChI Key： DIOJGORWSRCZIL-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2ON=C(CC)N=2)C(OC)=C1

Additional information on 4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]-3-methoxybenzaldehyde

Introduction to 4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]-3-methoxybenzaldehyde (CAS No. 1042776-21-5)

4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]-3-methoxybenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1042776-21-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both aromatic and heterocyclic moieties, which contribute to its unique chemical properties and potential biological activities. The presence of multiple functional groups, including methoxy and methoxy-methyl groups, as well as the oxadiazole ring system, makes this molecule a promising candidate for further investigation in drug discovery and development.

The 3-ethyl-1,2,4-oxadiazole core is a key structural feature of this compound, known for its ability to interact with biological targets in diverse ways. Oxadiazole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The methoxy and methyl substituents attached to the benzaldehyde backbone further enhance the compound's potential by influencing its solubility, metabolic stability, and binding affinity to biological receptors. These structural elements collectively contribute to the compound's versatility in medicinal chemistry applications.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The 1,2,4-oxadiazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules. Researchers have been investigating its role in modulating various biological pathways, with a focus on developing new treatments for chronic diseases. The incorporation of an ethyl group at the 3-position of the oxadiazole ring enhances its reactivity and binding interactions with target proteins. This modification has been shown to improve the pharmacokinetic properties of related compounds, making them more suitable for clinical applications.

The benzaldehyde moiety in this compound serves as a key pharmacophore, capable of participating in hydrogen bonding interactions with biological targets. This feature is particularly important in drug design, as it allows the molecule to engage with specific residues in enzymes or receptors. The presence of two methoxy groups at distinct positions on the benzene ring further fine-tunes the compound's electronic properties and enhances its binding affinity. These structural features make 4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]-3-methoxybenzaldehyde a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of functional group diversity in drug discovery. The combination of an oxadiazole ring with aromatic substituents provides a rich scaffold for designing molecules with tailored biological activities. Researchers have been leveraging computational methods and high-throughput screening techniques to identify novel derivatives of this compound that exhibit enhanced potency and selectivity. These efforts have led to the discovery of several lead compounds that are currently being evaluated in preclinical studies.

The methoxy-methyl group in this compound is particularly interesting from a synthetic chemistry perspective. It provides a site for further functionalization, allowing chemists to explore different derivatives with potential therapeutic benefits. The methoxy group can be easily modified through various chemical reactions, such as nucleophilic substitution or oxidation processes, enabling the creation of diverse analogs. This flexibility makes 4-[(3-ethyl-1,2,4-oxadiazol-5-yl)methoxy]-3-methoxybenzaldehyde a valuable building block for medicinal chemists seeking to develop new drugs.

From a biological perspective, the oxadiazole ring has been shown to interact with various enzymes and receptors involved in disease pathways. For instance, some oxadiazole derivatives have demonstrated inhibitory activity against kinases and other enzymes implicated in cancer progression. The ethyl group at the 3-position of the oxadiazole ring may enhance these interactions by improving the molecule's ability to fit into enzyme active sites or receptor binding pockets. This has led to increased interest in developing new oxadiazole-based drugs for treating cancer and other chronic diseases.

The bromodomain recognition motif is another area where oxadiazole derivatives have shown promise. Bromodomain proteins are involved in various cellular processes, including transcriptional regulation and DNA repair. Inhibitors targeting these proteins have been investigated for their potential use in treating neurological disorders and cancer. The unique structural features of 4-[(3-ethyl-1,2,4-oxadiazol-5-yli)methoxy]-3-methoxybenzaldehyde make it an attractive candidate for designing bromodomain inhibitors with improved efficacy and selectivity.

In conclusion,4-[ (3 - ethyl - 1 , 2 , 4 - ox adia z ol - 5 - yl ) me thoxy ] - 3 - me tho xy b enzal de hyd e ( C A S N o . 10 42 776 - 21 - 5 ) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic moieties makes it a valuable scaffold for designing novel therapeutic agents. Further studies are warranted to explore its biological activities and develop new drug candidates based on this promising molecule.